Cas no 52617-37-5 (ponicidin)

• Product Name: ponicidin
• CAS No: 52617-37-5
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 56279
• PubChem ID: 92043456
• Update Time: 2025-04-18

ponicidin Chemical and Physical Properties

Names and Identifiers

• ponicidin
• rubescensin B
• PONICIDIN/RUBESCENSIN B
• W-202985
• Kaur-16-en-15-one, 7,20:14,20-diepoxy-1,6,7-trihydroxy-, (1-alpha,6-beta,7-alpha,14S,20S)-
• Rubescensine B
• 52617-37-5
• (1R,2S,8R,9S,11S,13S,14S,15R,19S)-13,14,19-Trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.01,15.02,8.05,9.08,13]nonadecan-7-one
• (1R,2S,8R,9S,11S,13S,14S,15R,19S)-13,14,19-trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.0^{1,15.0^{2,8.0^{5,9.0^{8,13]nonadecan-7-one
• CID 92043456
• 13,14,19-Trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.01,15.02,8.05,9.08,13]nonadecan-7-one
• (1R,9S,14S,15R,19S)-13,14,19-Trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.01,15.02,8.05,9.08,13]nonadecan-7-one
• (1-alpha,6-beta,7-alpha,14S,20S)-7,20:14,20-Diepoxy-1,6,7-trihydroxy-ent-kaur-16-en-15-one
• DA-66826

• Inchi： 1S/C20H26O6/c1-8-9-4-5-10-18-11(21)6-7-17(2,3)12(18)14(23)20(24)19(10,13(8)22)15(9)25-16(18)26-20/h9-12,14-16,21,23-24H,1,4-7H2,2-3H3/t9?,10-,11-,12+,14-,15-,16-,18-,19-,20+/m0/s1
• InChI Key： WHRDRHNMTIXZNY-CJZVHFPTSA-N
• SMILES： O1[C@H]2[C@@]34[C@H](CCC(C)(C)[C@H]3[C@@H]([C@@]1([C@]13C(C(=C)C(CC[C@@H]41)[C@@H]3O2)=O)O)O)O

Computed Properties

• Exact Mass: 362.17300
• Monoisotopic Mass: 362.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2
• XLogP3: 0.6

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 580.9±50.0 °C at 760 mmHg
• Flash Point: 210.0±23.6 °C
• Refractive Index: 1.649
• PSA: 96.22000
• LogP: 0.73960
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

ponicidin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Diterpenoids